Cas no 1805896-39-2 (2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde)

• Product Name: 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde
• CAS No: 1805896-39-2
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5005514
• Update Time: 2025-07-19

2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-7-3-4-9(6-13)10(5-7)11(12)8(2)14/h3-6,11H,1-2H3
• InChI Key： XOMBCSLKDZHSRB-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(C)C=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 2.1
• Topological Polar Surface Area: 34.1

Additional information on 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde

Comprehensive Analysis of 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde (CAS No. 1805896-39-2)

2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde (CAS No. 1805896-39-2) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chloro group, a ketone functionality, and an aldehyde moiety, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in its potential due to its role in developing novel bioactive molecules.

The compound's CAS No. 1805896-39-2 is frequently searched in scientific databases, reflecting its growing relevance in drug discovery and material science. Its 4-methylbenzaldehyde backbone is particularly notable for its stability and reactivity, which are critical for designing high-performance materials and small-molecule therapeutics. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact, aligning with global sustainability goals.

One of the most discussed topics related to 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde is its potential in catalysis and asymmetric synthesis. Its chloro and carbonyl groups enable selective transformations, which are highly valued in producing enantiomerically pure compounds. This aligns with the pharmaceutical industry's demand for chiral intermediates, a key area of focus in modern medicinal chemistry.

In addition to its synthetic utility, CAS No. 1805896-39-2 has garnered attention for its role in polymer chemistry. The aldehyde functionality allows for cross-linking reactions, which are essential in developing advanced polymeric materials. This application is particularly relevant to industries focusing on biodegradable plastics and smart coatings, addressing current environmental and technological challenges.

Another emerging area of interest is the compound's potential in photocatalysis. Researchers are exploring its use in light-driven reactions, which are pivotal for renewable energy solutions. The integration of 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde into photocatalytic systems could pave the way for more efficient solar energy conversion, a topic of high relevance in today's energy-conscious world.

Quality control and analytical methods for 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde are also critical discussion points. Advanced techniques like HPLC, NMR, and mass spectrometry are employed to ensure its purity and consistency, which are vital for research and industrial applications. These methods are often searched alongside the compound's CAS number, highlighting the importance of reliable characterization in its usage.

In summary, 2-(1-Chloro-2-oxopropyl)-4-methylbenzaldehyde (CAS No. 1805896-39-2) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and renewable energy. Its unique structural features and reactivity make it a valuable asset in modern chemistry, driving innovation across multiple industries. As research continues to uncover new possibilities, this compound is poised to remain a focal point in scientific and industrial advancements.